(-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl)-D-alanine
Cat. No. B017452
Key on ui cas rn:
122076-80-6
M. Wt: 279.33 g/mol
InChI Key: CEIWXEQZZZHLDM-DGCLKSJQSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04925969
Procedure details
There was dissolved 0.4 g of ethyl-α-(1-carboxyethyl)amino-γ-oxo-γ-phenylbutyrate prepared in Example 10 into 8.0 ml of 1.6% (v/v) H2SO4 -AcOH, to which 0.1 g of 10% Pd/C was added and the hydrogenation reaction was carried out at room temperature under atmospheric pressure. After completion of the reaction, the catalyst was filtered off with suction, to which 2.5 ml of 1N NaOH solution was added and the resultant was concentrated under reduced pressure. After the residue was dissolved in water, the solution was adjusted to pH 3.0 and extracted with dichloromethane, the organic layer being washed with a saturated sodium chloride solution and concentrated under reduced pressure. The residue was crystallized from ethyl acetate to give 0.25 g of ethyl-α-(1-carboxyethyl)amino-γ-phenylbutyrate ((αS,1S)-form/(αR,1S)-form=99/1).
Name
ethyl-α-(1-carboxyethyl)amino-γ-oxo-γ-phenylbutyrate
Quantity
0.4 g
Type
reactant
Reaction Step One
Name
H2SO4 AcOH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:21])[CH:5]([NH:15][CH:16]([C:18]([OH:20])=[O:19])[CH3:17])[CH2:6][C:7](=O)[C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1)[CH3:2].OS(O)(=O)=O.CC(O)=O>[Pd]>[CH2:1]([O:3][C:4](=[O:21])[CH:5]([NH:15][CH:16]([C:18]([OH:20])=[O:19])[CH3:17])[CH2:6][CH2:7][C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1)[CH3:2] |f:1.2|
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Inputs
Step One
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Name
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ethyl-α-(1-carboxyethyl)amino-γ-oxo-γ-phenylbutyrate
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Quantity
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0.4 g
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Type
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reactant
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Smiles
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C(C)OC(C(CC(C1=CC=CC=C1)=O)NC(C)C(=O)O)=O
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Name
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H2SO4 AcOH
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OS(=O)(=O)O.CC(=O)O
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Step Two
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Name
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Quantity
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0.1 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the hydrogenation reaction
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CUSTOM
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Type
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CUSTOM
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Details
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was carried out at room temperature under atmospheric pressure
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CUSTOM
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Type
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CUSTOM
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Details
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After completion of the reaction
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FILTRATION
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Type
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FILTRATION
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Details
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the catalyst was filtered off with suction, to which 2.5 ml of 1N NaOH solution
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ADDITION
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Type
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ADDITION
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Details
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was added
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the resultant was concentrated under reduced pressure
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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After the residue was dissolved in water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with dichloromethane
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WASH
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Type
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WASH
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Details
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the organic layer being washed with a saturated sodium chloride solution
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was crystallized from ethyl acetate
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)OC(C(CCC1=CC=CC=C1)NC(C)C(=O)O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.25 g | |
| YIELD: CALCULATEDPERCENTYIELD | 65.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US04925969
Procedure details
There was dissolved 0.4 g of ethyl-α-(1-carboxyethyl)amino-γ-oxo-γ-phenylbutyrate prepared in Example 10 into 8.0 ml of 1.6% (v/v) H2SO4 -AcOH, to which 0.1 g of 10% Pd/C was added and the hydrogenation reaction was carried out at room temperature under atmospheric pressure. After completion of the reaction, the catalyst was filtered off with suction, to which 2.5 ml of 1N NaOH solution was added and the resultant was concentrated under reduced pressure. After the residue was dissolved in water, the solution was adjusted to pH 3.0 and extracted with dichloromethane, the organic layer being washed with a saturated sodium chloride solution and concentrated under reduced pressure. The residue was crystallized from ethyl acetate to give 0.25 g of ethyl-α-(1-carboxyethyl)amino-γ-phenylbutyrate ((αS,1S)-form/(αR,1S)-form=99/1).
Name
ethyl-α-(1-carboxyethyl)amino-γ-oxo-γ-phenylbutyrate
Quantity
0.4 g
Type
reactant
Reaction Step One
Name
H2SO4 AcOH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:21])[CH:5]([NH:15][CH:16]([C:18]([OH:20])=[O:19])[CH3:17])[CH2:6][C:7](=O)[C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1)[CH3:2].OS(O)(=O)=O.CC(O)=O>[Pd]>[CH2:1]([O:3][C:4](=[O:21])[CH:5]([NH:15][CH:16]([C:18]([OH:20])=[O:19])[CH3:17])[CH2:6][CH2:7][C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1)[CH3:2] |f:1.2|
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Inputs
Step One
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Name
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ethyl-α-(1-carboxyethyl)amino-γ-oxo-γ-phenylbutyrate
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Quantity
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0.4 g
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Type
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reactant
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Smiles
|
C(C)OC(C(CC(C1=CC=CC=C1)=O)NC(C)C(=O)O)=O
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Name
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H2SO4 AcOH
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OS(=O)(=O)O.CC(=O)O
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Step Two
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Name
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Quantity
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0.1 g
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Type
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catalyst
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Smiles
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[Pd]
|
Conditions
Other
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Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the hydrogenation reaction
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was carried out at room temperature under atmospheric pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After completion of the reaction
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the catalyst was filtered off with suction, to which 2.5 ml of 1N NaOH solution
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the resultant was concentrated under reduced pressure
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
After the residue was dissolved in water
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with dichloromethane
|
WASH
|
Type
|
WASH
|
|
Details
|
the organic layer being washed with a saturated sodium chloride solution
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was crystallized from ethyl acetate
|
Outcomes
Product
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Name
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|
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Type
|
product
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Smiles
|
C(C)OC(C(CCC1=CC=CC=C1)NC(C)C(=O)O)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.25 g | |
| YIELD: CALCULATEDPERCENTYIELD | 65.6% |
Source
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Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
